Cas no 1052618-48-0 (2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile)

• Product Name: 2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile
• CAS No: 1052618-48-0
• MF: C₁₂H₉Cl₂N₃O₂
• MW: 298.124760389328
• CID: 6059975
• PubChem ID: 17446106
• Update Time: 2025-06-10

2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile
• Z150918456
• 1052618-48-0
• AKOS022383248
• EN300-18203953
• 2-[4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-yl]acetonitrile

• Inchi： 1S/C12H9Cl2N3O2/c1-12(7-2-3-8(13)9(14)6-7)10(18)17(5-4-15)11(19)16-12/h2-3,6H,5H2,1H3,(H,16,19)
• InChI Key： GMBRCQDTKHNGIP-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(C)C(N(CC#N)C(N1)=O)=O)Cl

Computed Properties

• Exact Mass: 297.0071819g/mol
• Monoisotopic Mass: 297.0071819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 73.2Ų

Additional information on 2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile

Comprehensive Overview of 2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile (CAS No. 1052618-48-0)

The compound 2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile (CAS No. 1052618-48-0) is a highly specialized chemical entity with significant relevance in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a dichlorophenyl moiety and a dioxoimidazolidin core, makes it a subject of interest for scientists exploring novel bioactive molecules. This compound is often associated with studies on enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and targeted drug design.

In recent years, the demand for heterocyclic compounds like 2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile has surged due to their versatility in drug discovery. Researchers are particularly intrigued by its potential applications in addressing chronic inflammatory conditions and metabolic disorders, topics frequently searched in academic and industrial databases. The compound's acetonitrile derivative also opens avenues for green chemistry innovations, a hot topic in sustainable pharmaceutical development.

From a synthetic chemistry perspective, CAS No. 1052618-48-0 exemplifies the growing importance of scaffold diversification in medicinal chemistry. Its imidazolidinone backbone is a privileged structure in small-molecule therapeutics, often discussed in forums about AI-driven drug discovery. The presence of electron-withdrawing chloro groups enhances its reactivity profile, making it a valuable intermediate for high-throughput screening campaigns.

The compound's physicochemical properties, including its logP and hydrogen bonding capacity, are frequently analyzed in computational chemistry studies. These analyses are critical for QSAR modeling, a technique gaining traction in virtual screening workflows. Additionally, its stability under various pH conditions makes it a candidate for formulation optimization studies, a key concern for pharmaceutical manufacturers.

In agrochemical research, derivatives of 2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile are explored for their potential as plant growth regulators. This aligns with global searches for eco-friendly crop protection solutions. The compound's mechanism of action may involve interference with hormonal pathways in plants, a subject of intense debate in agricultural biotechnology circles.

Quality control of CAS No. 1052618-48-0 requires advanced analytical techniques like HPLC-MS and NMR spectroscopy, reflecting industry standards for high-purity chemicals. These methods ensure batch-to-batch consistency, a critical factor for reproducibility in preclinical studies. The compound's spectral data is often shared in open-access chemistry databases, supporting the open science movement.

Recent patent literature reveals growing interest in protecting synthetic routes to 2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile, particularly for kinase inhibitor development. This correlates with search trends around cancer therapeutics and personalized medicine. The compound's modular structure allows for structure-activity relationship studies, a fundamental approach in modern pharmacophore design.

From a regulatory standpoint, proper handling of 1052618-48-0 requires adherence to GLP standards, a frequently searched term in laboratory safety contexts. While not classified as hazardous, its nitrile functionality warrants standard precautions during chemical synthesis and purification processes. Material Safety Data Sheets (MSDS) provide essential guidance for researchers working with this compound.

The commercial availability of 2-4-(3,4-dichlorophenyl)-4-methyl-2,5-dioxoimidazolidin-1-ylacetonitrile through specialty chemical suppliers meets the needs of contract research organizations and academic laboratories. Its pricing and packaging options are often compared in chemical procurement platforms, reflecting the compound's niche market position. Bulk quantities are typically supplied with comprehensive certificates of analysis.

Future research directions for this compound may explore its potential in bioconjugation chemistry and prodrug development, areas generating significant online discussion. The rise of fragment-based drug discovery could further elevate interest in its molecular framework. As computational prediction tools become more sophisticated, CAS No. 1052618-48-0 may serve as a valuable reference compound for validating new cheminformatics algorithms.